Cinnamic acids
Cinnamic acids are a class of organic compounds characterized by the presence of a cinnamoyl group (Ph-C=CH-). These compounds have a variety of applications in the pharmaceutical, food, and cosmetic industries due to their unique chemical properties. Structurally, they consist of a benzene ring attached to a vinyl ketone moiety, which imparts them with both aromatic and aliphatic functionalities.
In the pharmaceutical industry, cinnamic acids and their derivatives are used as intermediates in the synthesis of various drugs, including anti-inflammatory agents, antifungals, and antioxidants. They are also valued for their antioxidant properties and ability to inhibit oxidative stress, making them useful in the development of new therapeutic compounds.
For the food and cosmetic industries, cinnamic acids serve as flavor enhancers, preservatives, and skin care ingredients due to their aromatic nature and stabilizing effects. The presence of hydroxyl groups can further enhance their functionality, such as in sunscreens where they provide photostability and protection against UV radiation.
Overall, the versatile properties of cinnamic acids make them indispensable in a wide range of applications across different sectors.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- | 5676-61-9 | C9H7NO4 |
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2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- | 312619-48-0 | C11H6F6O2 |
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α-Fluorocinnamic Acid | 350-90-3 | C9H7FO2 |
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(2Z)-2-methyl-3-phenylbut-2-enedioic acid | 89911-47-7 | C11H10O4 |
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(2E)-3-4-Chloro-2-(methylsulfonyl)phenylacrylic Acid | 849035-82-1 | C10H9ClO4S |
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3-(2-chlorophenyl)prop-2-enoic acid | 3752-25-8 | C9H7ClO2 |
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trans-3,5-Difluorocinnamic Acid | 147700-58-1 | C9H6F2O2 |
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5-Bromo-2-fluorocinnamic acid | 202865-71-2 | C9H6BrFO2 |
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3-(2,3-Difluorophenyl)acrylic acid | 207981-48-4 | C9H6F2O2 |
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2-carboxycinnamic acid | 612-40-8 | C10H8O4 |
Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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